Cas no 1111448-43-1 (1-[(1-Cyanocyclohexyl)(methyl)carbamoyl]ethyl 2-(4-methylphenyl)-1,3-thiazole-4-carboxylate)

• Product Name: 1-[(1-Cyanocyclohexyl)(methyl)carbamoyl]ethyl 2-(4-methylphenyl)-1,3-thiazole-4-carboxylate
• CAS No: 1111448-43-1
• MF: C₂₂H₂₅N₃O₃S
• MW: 411.517204046249
• CID: 6216334
• PubChem ID: 42897740
• Update Time: 2025-05-21

1-[(1-Cyanocyclohexyl)(methyl)carbamoyl]ethyl 2-(4-methylphenyl)-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Z113671264
• [1-[(1-cyanocyclohexyl)-methylamino]-1-oxopropan-2-yl] 2-(4-methylphenyl)-1,3-thiazole-4-carboxylate
• 1-[(1-cyanocyclohexyl)(methyl)carbamoyl]ethyl 2-(4-methylphenyl)-1,3-thiazole-4-carboxylate
• 1111448-43-1
• EN300-26681449
• AKOS033074418
• 1-[(1-Cyanocyclohexyl)(methyl)carbamoyl]ethyl 2-(4-methylphenyl)-1,3-thiazole-4-carboxylate

• Inchi： 1S/C22H25N3O3S/c1-15-7-9-17(10-8-15)19-24-18(13-29-19)21(27)28-16(2)20(26)25(3)22(14-23)11-5-4-6-12-22/h7-10,13,16H,4-6,11-12H2,1-3H3
• InChI Key： RPXTXOWIRBYZRN-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC(C)=CC=2)=NC(=C1)C(=O)OC(C)C(N(C)C1(C#N)CCCCC1)=O

Computed Properties

• Exact Mass: 411.16166284g/mol
• Monoisotopic Mass: 411.16166284g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 112Ų

Additional information on 1-[(1-Cyanocyclohexyl)(methyl)carbamoyl]ethyl 2-(4-methylphenyl)-1,3-thiazole-4-carboxylate

Compound CAS No. 1111448-43-1: 1-[(1-Cyanocyclohexyl)(methyl)carbamoyl]ethyl 2-(4-methylphenyl)-1,3-thiazole-4-carboxylate

The compound with CAS No. 1111448-43-1, known as 1-[(1-Cyanocyclohexyl)(methyl)carbamoyl]ethyl 2-(4-methylphenyl)-1,3-thiazole-4-carboxylate, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a cyanocyclohexyl group, a methylcarbamoyl moiety, and a thiazole ring system. These structural features contribute to its unique chemical properties and reactivity.

The cyanocyclohexyl group in the molecule plays a crucial role in stabilizing the overall structure through conjugation and resonance effects. This group also enhances the compound's ability to participate in various chemical reactions, such as nucleophilic substitutions and additions. The methylcarbamoyl moiety further adds versatility to the molecule by introducing amide functionality, which is known for its ability to form hydrogen bonds and participate in bioisosteric replacements in drug design.

The thiazole ring system is a heterocyclic aromatic compound that is widely used in pharmaceuticals due to its unique electronic properties and ability to act as a bioisostere for other heterocycles like imidazoles or pyridines. In this compound, the thiazole ring is substituted with a 4-methylphenyl group, which adds electron-donating properties and further modulates the molecule's reactivity and selectivity.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. For instance, researchers have explored its role as a bioisostere in drug design, where it can replace other functional groups without significantly altering the overall pharmacophore of a molecule. This property makes it an attractive candidate for optimizing drug efficacy and reducing side effects.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. Its unique electronic properties make it a potential candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Recent advancements in synthetic methodologies have also made it easier to produce this compound on a larger scale, further enhancing its practical applications.

The synthesis of CAS No. 1111448-43-1 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the cyanocyclohexane ring through cycloaddition reactions and the subsequent functionalization of the thiazole ring using nucleophilic aromatic substitution.

One of the most exciting developments in recent years has been the use of this compound in enzyme inhibition studies. Researchers have found that it exhibits potent inhibitory activity against certain proteases, making it a promising lead compound for developing new antiviral therapies.

In conclusion, CAS No. 1111448-43-1, or 1-[(1-Cyanocyclohexyl)(methyl)carbamoyl]ethyl 2-(4-methylphenyl)-1,3-thiazole-4-carboxylate, is a versatile and highly functionalized organic molecule with wide-ranging applications in chemistry and pharmacology. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions across various scientific disciplines.